Cas no 2228985-94-0 (2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid
• CAS No: 2228985-94-0
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5939144
• PubChem ID: 165684495
• Update Time: 2025-06-08

2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid
• EN300-1953735
• 2228985-94-0

• Inchi： 1S/C11H10F2O3/c12-11(13,10(14)15)8-5-7-3-1-2-4-9(7)16-6-8/h1-4,8H,5-6H2,(H,14,15)
• InChI Key： NOAAVVQBZOYFQC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1COC2C=CC=CC=2C1)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid (CAS No. 2228985-94-0)

The compound 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid (CAS No. 2228985-94-0) is a fluorinated derivative of benzopyran, a structural motif widely recognized in medicinal chemistry and material science. This molecule combines the benzopyran core with a difluoroacetic acid moiety, offering unique physicochemical properties that make it valuable for research in drug discovery and agrochemical development. Its CAS number 2228985-94-0 serves as a critical identifier for researchers seeking high-purity standards or regulatory compliance.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in pharmaceutical applications. The presence of difluoroacetic acid in this compound aligns with trends in fluorine chemistry, a field gaining traction for its role in optimizing drug candidates. Researchers frequently inquire about synthetic routes for CAS 2228985-94-0, reflecting its niche yet growing relevance in custom synthesis projects.

The benzopyran scaffold in 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid is notable for its prevalence in natural products and bioactive molecules. This structural feature has been linked to antioxidant, anti-inflammatory, and antimicrobial activities, making it a hotspot for structure-activity relationship (SAR) studies. Coupled with the difluoro substitution, the compound’s potential applications extend to enzyme inhibition and probe design for biochemical assays.

From a synthetic chemistry perspective, challenges in preparing CAS 2228985-94-0 often revolve around stereoselective control and fluorination efficiency. Current literature highlights methods such as Pd-catalyzed coupling or electrophilic fluorination as viable pathways. These techniques resonate with broader industrial interests in green chemistry and atom economy, addressing environmental concerns while maintaining yield and purity.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR due to fluorine atoms) and high-resolution mass spectrometry (HRMS). Such data is crucial for quality control, especially when the compound is used as an intermediate in API synthesis. FAQs from academic circles often focus on its solubility profiles and stability under various pH conditions, underscoring its practical utility in formulation studies.

Beyond pharmaceuticals, 2-(3,4-dihydro-2H-1-benzopyran-3-yl)-2,2-difluoroacetic acid finds exploratory use in material science, particularly in designing fluorinated polymers with tailored dielectric properties. This dual applicability aligns with cross-disciplinary trends, where molecular hybrids bridge gaps between life sciences and advanced materials.

In summary, CAS 2228985-94-0 exemplifies innovation at the intersection of fluorine chemistry and heterocyclic design. Its versatility and relevance to contemporary research themes ensure sustained interest, whether for drug development, agrochemical innovation, or functional materials. As synthetic methodologies evolve, this compound is poised to remain a subject of both academic inquiry and industrial application.